Cas no 588-46-5 (N-Benzylacetamide)

• Product Name: N-Benzylacetamide
• CAS No: 588-46-5
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD00059204
• CID: 367738
• PubChem ID: 11500
• Update Time: 2025-11-02

N-Benzylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ACETYLBENZYLAMINE
• BENZYLACETAMIDE
• N-BENZYLACETAMIDE
• Acetamide, N-benzyl-
• Acetamide,N-(phenylmethyl)-
• Benzylpiperazine-M (benzylamine), AC
• n-(phenylmethyl)-acetamid
• n-(phenylmethyl)acetamide
• Acetamide,N-benzyl- (6CI,7CI,8CI)
• NSC 8065
• Acetamide, N-(phenylmethyl)-
• N-Benzyl acetamide
• N-benzyl-acetamide
• NSC8065
• N-Acetyl Benzylamine
• N-phenylmethylacetamide
• PubChem19722
• O1QMH7S17P
• HMS1767I12
• STL260162
• Acetamide, N-(phenylmethyl)- (9CI)
• LACOSAMIDE IMPURITY G [EP IMPURITY]
• Z27749489
• CS-0044769
• UNII-O1QMH7S17P
• AKOS001088461
• D70359
• B0404
• N-(phenylmethyl)acetamide; N-Benzylacetamide; Lacosamide Imp. G (Pharmeuropa); Lacosamide Impurity G
• BRN 1817692
• NS00034026
• 588-46-5
• MFCD00059204
• DTXSID6052249
• FT-0693711
• A917817
• CHEMBL1632555
• SCHEMBL97001
• InChI=1/C9H11NO/c1-8(11)10-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,10,11
• EINECS 209-619-2
• EN300-267879
• SY008548
• NSC-8065
• AM20040788
• AI3-23211
• GS-0549
• DTXCID5030820
• LACOSAMIDE IMPURITY G (EP IMPURITY)
• DB-072526
• N-Benzylacetamide

• MDL： MFCD00059204
• Inchi： 1S/C9H11NO/c1-8(11)10-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,10,11)
• InChI Key： UZJLYRRDVFWSGA-UHFFFAOYSA-N
• SMILES： O=C(C)NCC1C=CC=CC=1
• BRN： 1817692

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: solid
• Density: 1.0753 (rough estimate)
• Melting Point: 59.0 to 63.0 deg-C
• Boiling Point: 157°C/2mmHg(lit.)
• Flash Point: 194.5°C
• Refractive Index: 1.5279 (estimate)
• Solubility: Chloroform (Slightly), DMSO (Slightly), Ethyl Acetate (Slightly), Methanol (Slig
• PSA: 29.10000
• LogP: 1.71360

N-Benzylacetamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R11:Very flammable. R23/25: inhalation and accidental swallowingToxic. R50/53: extremely toxic to aquatic organisms,May cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S24/25
• RTECS：AB4546300
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Benzylacetamide

N-Benzylacetamide (CAS No. 588-46-5): Properties, Applications, and Market Insights

N-Benzylacetamide (CAS No. 588-46-5), also known as N-(Phenylmethyl)acetamide or Acetamide, N-benzyl-, is an organic compound with the molecular formula C9H11NO. This white crystalline solid belongs to the class of amide compounds and has gained significant attention in pharmaceutical and chemical research due to its versatile properties and applications.

The compound's structure features a benzyl group attached to the nitrogen atom of an acetamide moiety, creating unique chemical characteristics that make it valuable in various industrial applications. With a molecular weight of 149.19 g/mol, N-Benzylacetamide typically appears as white to off-white crystals or powder at room temperature.

Recent searches on scientific databases and AI platforms show growing interest in "N-Benzylacetamide synthesis," "N-Benzylacetamide uses in medicine," and "N-Benzylacetamide solubility," indicating its importance in research and development. The compound's melting point ranges between 60-63°C, and it demonstrates moderate solubility in organic solvents like ethanol and methanol while being poorly soluble in water.

In pharmaceutical applications, N-Benzylacetamide serves as a valuable chemical intermediate for drug development. Researchers have explored its potential as a building block for various therapeutic agents, particularly in neurological and anti-inflammatory medications. The compound's amide functionality makes it particularly interesting for designing molecules with improved bioavailability and metabolic stability.

The cosmetic industry has shown interest in N-Benzylacetamide derivatives for their potential as skin-conditioning agents. Some studies suggest that certain modified forms of this compound may enhance product performance in moisturizers and anti-aging formulations. However, comprehensive safety evaluations are always recommended before commercial application.

From a chemical synthesis perspective, N-Benzylacetamide preparation methods have evolved significantly. Modern approaches focus on greener chemistry principles, with researchers developing more efficient catalytic systems and solvent-free conditions for its production. These advancements align with current industry trends toward sustainable chemical manufacturing.

Analytical characterization of N-Benzylacetamide typically involves techniques such as HPLC analysis, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure product purity and quality control, which are critical for research and industrial applications. The compound's stability under various conditions has been extensively studied to determine optimal storage and handling procedures.

Market analysis indicates steady growth in demand for N-Benzylacetamide, particularly from the pharmaceutical and specialty chemicals sectors. Manufacturers are responding by improving production scalability and purity standards. Current pricing trends reflect its position as a specialty chemical with moderate production volumes but high value in specific applications.

Safety considerations for N-Benzylacetamide follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Material safety data sheets (MSDS) provide comprehensive guidance for safe handling and disposal.

Recent patent literature reveals innovative applications of N-Benzylacetamide derivatives in material science, particularly in polymer modification and specialty coatings. These developments highlight the compound's versatility beyond traditional pharmaceutical uses and suggest potential for future market expansion.

Environmental fate studies of N-Benzylacetamide indicate moderate biodegradability under aerobic conditions. Researchers continue to investigate its ecotoxicological profile to ensure responsible use and disposal practices. These studies are particularly relevant given increasing regulatory focus on chemical sustainability.

Quality control standards for N-Benzylacetamide typically specify minimum purity levels (often ≥98%) and limits for specific impurities. Analytical certificates of analysis (CoA) accompany commercial samples, providing batch-specific data on composition and physical characteristics. These quality assurances are essential for research reproducibility and industrial applications.

Future research directions for N-Benzylacetamide include exploration of its biological activity profile and potential medicinal applications. Some preliminary studies suggest interesting pharmacological properties that warrant further investigation. Additionally, novel synthetic methodologies continue to emerge, offering more efficient routes to this valuable chemical building block.

The global supply chain for N-Benzylacetamide includes specialized chemical manufacturers in North America, Europe, and Asia. Procurement specialists often emphasize the importance of supplier reliability, consistent quality, and regulatory compliance when sourcing this material for research or production purposes.

In conclusion, N-Benzylacetamide (CAS No. 588-46-5) represents an important chemical entity with diverse applications across multiple industries. Its unique structural features, combined with ongoing research into novel applications, ensure its continued relevance in scientific and industrial contexts. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation.